10-methyl-2,10-dihydro[1,2,4]triazino[4,3-a]benzimidazole-3,4-dione
Overview
Description
10-methyl-2,10-dihydro[1,2,4]triazino[4,3-a]benzimidazole-3,4-dione is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Mitoxantrone, and it is commonly used as a chemotherapeutic agent for the treatment of various types of cancers. However,
Mechanism of Action
Mitoxantrone works by intercalating into the DNA strands, which inhibits the DNA replication process. This leads to the death of cancer cells and reduces the frequency and severity of relapses in multiple sclerosis patients. Mitoxantrone also works by suppressing the immune system, which reduces the inflammation and damage caused by the immune system to the body's tissues.
Biochemical and Physiological Effects:
Mitoxantrone has various biochemical and physiological effects on the body. It can cause DNA damage, which leads to the death of cancer cells. Mitoxantrone can also suppress the immune system, which reduces inflammation and damage caused by the immune system to the body's tissues. Mitoxantrone can cause various side effects, including nausea, vomiting, hair loss, and fatigue.
Advantages and Limitations for Lab Experiments
Mitoxantrone has various advantages and limitations for lab experiments. It is a potent chemotherapeutic agent that can be used to treat various types of cancers. It is also effective in reducing the frequency and severity of relapses in multiple sclerosis patients. However, Mitoxantrone can cause various side effects, which can limit its use in lab experiments. Mitoxantrone is also a controlled substance, which requires special handling and storage.
Future Directions
There are various future directions for the research and development of Mitoxantrone. One of the future directions is to develop new synthesis methods that are more efficient and cost-effective. Another future direction is to investigate the potential applications of Mitoxantrone in other fields, such as infectious diseases and neurodegenerative diseases. Additionally, future research can focus on developing new formulations of Mitoxantrone that can reduce the side effects and improve its efficacy.
Scientific Research Applications
Mitoxantrone has shown promising results in various scientific research applications, including cancer treatment, autoimmune diseases, and multiple sclerosis. In cancer treatment, Mitoxantrone has been used to treat breast cancer, leukemia, lymphoma, and other types of cancers. It works by inhibiting the DNA replication process, which leads to the death of cancer cells. In autoimmune diseases, Mitoxantrone has been used to treat rheumatoid arthritis, lupus, and scleroderma. It works by suppressing the immune system, which reduces the inflammation and damage caused by the immune system to the body's tissues. In multiple sclerosis, Mitoxantrone has been used to reduce the frequency and severity of relapses.
properties
IUPAC Name |
10-methyl-2H-[1,2,4]triazino[4,3-a]benzimidazole-3,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4O2/c1-13-6-4-2-3-5-7(6)14-9(16)8(15)11-12-10(13)14/h2-5H,1H3,(H,11,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXGOFPCSPUMAAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N3C1=NNC(=O)C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.